Cas no 1261835-23-7 (3'-Bromo-2-chloro-4'-iodoacetophenone)

• Product Name: 3'-Bromo-2-chloro-4'-iodoacetophenone
• CAS No: 1261835-23-7
• MF: C₈H₅BrClIO
• MW: 359.386173009872
• CID: 4965658
• Update Time: 2025-06-09

3'-Bromo-2-chloro-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-2-chloro-4'-iodoacetophenone

• Inchi： 1S/C8H5BrClIO/c9-6-3-5(8(12)4-10)1-2-7(6)11/h1-3H,4H2
• InChI Key： IQNSFGXNQPUVIO-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(CCl)=O)=CC=1Br

Computed Properties

• Exact Mass: 357.82570 g/mol
• Monoisotopic Mass: 357.82570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 359.38
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3'-Bromo-2-chloro-4'-iodoacetophenone

Professional Introduction to Compound with CAS No. 1261835-23-7 and Product Name: 3'-Bromo-2-chloro-4'-iodoacetophenone

The compound with CAS No. 1261835-23-7, specifically named as 3'-Bromo-2-chloro-4'-iodoacetophenone, represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This tricyclic aromatic ketone features a unique structural configuration, combining bromine, chlorine, and iodine substituents on a benzophenone backbone. Such a molecular design not only enhances its reactivity but also opens up diverse applications in medicinal chemistry and material science.

In recent years, the demand for specialized intermediates in drug development has surged, driven by the need for more efficient and selective synthetic pathways. The presence of multiple halogen atoms in 3'-Bromo-2-chloro-4'-iodoacetophenone makes it an exceptionally valuable building block for constructing complex molecular architectures. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics targeting various diseases.

One of the most compelling aspects of this compound is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are cornerstone techniques in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds with high precision. The electron-withdrawing nature of the ketone group, combined with the electron-donating effects of the iodine substituent, optimizes the compound's participation in such transformations. This has been exemplified in several recent studies where 3'-Bromo-2-chloro-4'-iodoacetophenone was used to synthesize bioactive molecules with potential pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds in drug discovery. These molecules often exhibit enhanced binding affinity and metabolic stability, making them ideal candidates for drug development. For instance, derivatives of 3'-Bromo-2-chloro-4'-iodoacetophenone have been investigated for their activity against enzymes involved in inflammatory pathways. The structural versatility provided by this compound allows chemists to fine-tune properties such as solubility and bioavailability, which are critical factors in drug design.

The synthesis of 3'-Bromo-2-chloro-4'-iodoacetophenone itself is a testament to the progress in synthetic methodologies. Traditional approaches often relied on multi-step sequences involving harsh conditions and low yields. However, modern techniques such as palladium-catalyzed iodination and bromination have streamlined the process, making it more efficient and scalable. This improvement not only reduces costs but also minimizes waste, aligning with the growing emphasis on sustainable chemistry.

In material science, halogenated aromatic compounds like 3'-Bromo-2-chloro-4'-iodoacetophenone have found applications beyond pharmaceuticals. Their unique electronic properties make them suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify their electronic structure through functional group manipulation allows researchers to tailor materials for specific optoelectronic applications.

The future prospects of 3'-Bromo-2-chloro-4'-iodoacetophenone are promising, with ongoing research exploring its potential in areas such as catalysis and green chemistry. Innovations in flow chemistry have enabled continuous production processes for this compound, further enhancing its industrial relevance. Additionally, computational methods are being employed to predict novel derivatives with enhanced properties, reducing the reliance on trial-and-error experimentation.

As the field of chemical biology continues to evolve, compounds like 3'-Bromo-2-chloro-4'-iodoacetophenone will play an increasingly important role in understanding biological mechanisms at a molecular level. Their use as probes and tools for studying enzyme function has already provided valuable insights into disease pathways. By providing chemists with a versatile platform for molecular construction, this compound contributes to the broader goal of developing innovative solutions to global health challenges.

In conclusion,3'-Bromo-2-chloro-4'-iodoacetophenone (CAS No. 1261835-23-7) stands out as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working on drug discovery, material science, and catalysis. As synthetic methodologies continue to advance, the potential applications of this compound are expected to expand even further, solidifying its position as a cornerstone of modern chemical research.